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Compound of Interest

Compound Name: 3-Indoleacetic acid-d7

Cat. No.: B15555306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-indoleacetic acid-d7 (IAA-d7), a

deuterated analog of the primary plant auxin, indole-3-acetic acid (IAA). This document details

its physicochemical properties, its critical role as an internal standard in quantitative analysis,

relevant experimental protocols, and the core signaling pathway of its non-deuterated

counterpart.

Core Compound Data
Quantitative data for 3-indoleacetic acid-d7 is summarized in the table below for easy

reference.
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Property Value Citations

CAS Number 1173020-21-7 [1][2]

Molecular Weight 182.23 g/mol [1]

Molecular Formula C₁₀H₂D₇NO₂ [2]

Chemical Purity Typically ≥98% [1]

Applications

Internal standard for

quantitative analysis by NMR,

GC-MS, or LC-MS

[3]

Storage Conditions
Store refrigerated (+2°C to

+8°C), protect from light
[1]

Role in Experimental Research
3-Indoleacetic acid-d7 serves as an invaluable tool in the precise quantification of

endogenous IAA in various biological samples, particularly in plant tissues.[3] Due to its

isotopic labeling, it can be distinguished from the naturally occurring, non-labeled IAA by mass

spectrometry.[4] This allows it to be spiked into a sample at a known concentration at the

beginning of the extraction process. By measuring the ratio of the endogenous analyte to the

deuterated internal standard in the final analysis, researchers can accurately determine the

initial concentration of IAA in the sample, correcting for any losses that may have occurred

during sample preparation and analysis.[5]

Experimental Protocol: Quantification of
Endogenous Indole-3-Acetic Acid in Plant Tissue
using LC-MS/MS with 3-Indoleacetic Acid-d7 as an
Internal Standard
This protocol outlines a common method for the extraction and quantification of IAA from plant

tissues.

1. Sample Preparation and Homogenization:
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Harvest plant tissue (typically 10-50 mg fresh weight) and immediately freeze in liquid

nitrogen to halt metabolic activity.[6]

Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead

beater.

Transfer the powdered tissue to a pre-weighed microcentrifuge tube.

2. Extraction:

To the homogenized tissue, add a pre-chilled extraction solvent (e.g., 80% acetonitrile

containing 1% acetic acid) at a ratio of 10:1 (v/w).[7]

Add a known amount of 3-indoleacetic acid-d7 internal standard to the extraction solvent.

The amount should be comparable to the expected endogenous IAA concentration.

Vortex the mixture thoroughly and incubate on a shaker at 4°C for at least 30 minutes.[8]

Centrifuge the sample at high speed (e.g., 13,000 x g) for 10 minutes at 4°C to pellet cellular

debris.[8]

Carefully transfer the supernatant to a new tube.

3. Solid-Phase Extraction (SPE) for Sample Cleanup:

Condition a C18 SPE cartridge by washing with 100% methanol followed by equilibration

with 1% acetic acid.[7]

Load the supernatant onto the conditioned SPE cartridge.

Wash the cartridge with 1% acetic acid to remove polar impurities.

Elute the auxins from the cartridge using 80% acetonitrile containing 1% acetic acid.[7]

4. Sample Concentration and Reconstitution:

Dry the eluate completely using a vacuum concentrator or a stream of nitrogen.
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Reconstitute the dried sample in a small, precise volume of the initial mobile phase for LC-

MS/MS analysis (e.g., 100 µL of 10% methanol in water with 0.1% formic acid).

5. LC-MS/MS Analysis:

Inject the reconstituted sample into an LC-MS/MS system.

Separate the compounds using a reverse-phase C18 column with a gradient of mobile

phases (e.g., water with 0.1% formic acid and methanol with 0.1% formic acid).

Detect and quantify the endogenous IAA and the 3-indoleacetic acid-d7 internal standard

using multiple reaction monitoring (MRM) mode. The specific precursor-to-product ion

transitions for both labeled and unlabeled IAA should be monitored.

Core Signaling Pathway and Experimental Workflow
Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key biological

and experimental processes related to indole-3-acetic acid.
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Caption: The TIR1/AFB signaling pathway for auxin-mediated gene expression.
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Caption: Workflow for the quantification of IAA using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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